![molecular formula C12H15N3O B6628911 [3-[(1H-pyrazol-5-ylmethylamino)methyl]phenyl]methanol](/img/structure/B6628911.png)
[3-[(1H-pyrazol-5-ylmethylamino)methyl]phenyl]methanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[(1H-pyrazol-5-ylmethylamino)methyl]phenyl]methanol is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. It is a white crystalline powder that has been synthesized using various methods.
Mechanism of Action
The mechanism of action of 3-[(1H-pyrazol-5-ylmethylamino)methyl]phenyl]methanol is not fully understood. However, it is believed to act by inhibiting certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. It is also believed to have an effect on the central nervous system, although the exact mechanism is not yet known.
Biochemical and Physiological Effects:
Studies have shown that 3-[(1H-pyrazol-5-ylmethylamino)methyl]phenyl]methanol has a range of biochemical and physiological effects. It has been found to inhibit the growth and proliferation of cancer cells by inducing apoptosis, or programmed cell death. It has also been found to have antibacterial and antifungal activities, which may make it useful in the treatment of infectious diseases. Additionally, it has been shown to have an effect on the central nervous system, although the exact nature of this effect is not yet known.
Advantages and Limitations for Lab Experiments
One of the main advantages of 3-[(1H-pyrazol-5-ylmethylamino)methyl]phenyl]methanol is its potential as a therapeutic agent. It has been shown to exhibit a range of activities that make it a promising candidate for the treatment of various diseases. However, one of the limitations of this compound is its toxicity. It has been found to be toxic to certain cell lines, which may limit its use in certain applications.
Future Directions
There are several future directions for the study of 3-[(1H-pyrazol-5-ylmethylamino)methyl]phenyl]methanol. One area of research is the development of more efficient and cost-effective synthesis methods. Another area of research is the investigation of its potential as a therapeutic agent for the treatment of various diseases. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on the central nervous system.
Synthesis Methods
The synthesis of 3-[(1H-pyrazol-5-ylmethylamino)methyl]phenyl]methanol can be achieved using various methods. One of the most common methods is the reaction of 3-(chloromethyl)phenyl pyrazole with methylamine in the presence of a base such as potassium carbonate. The resulting compound is then reduced using sodium borohydride to yield 3-[(1H-pyrazol-5-ylmethylamino)methyl]phenyl]methanol.
Scientific Research Applications
3-[(1H-pyrazol-5-ylmethylamino)methyl]phenyl]methanol has been extensively studied for its potential applications in medicinal chemistry. It has been found to exhibit antitumor, antibacterial, and antifungal activities. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
Properties
IUPAC Name |
[3-[(1H-pyrazol-5-ylmethylamino)methyl]phenyl]methanol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N3O/c16-9-11-3-1-2-10(6-11)7-13-8-12-4-5-14-15-12/h1-6,13,16H,7-9H2,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PWRDVERICYMAGO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)CO)CNCC2=CC=NN2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.